Cas no 1638768-16-7 (2-{1H-pyrrolo[2,3-b]pyridin-5-yl}propan-2-amine)

• Product Name: 2-{1H-pyrrolo[2,3-b]pyridin-5-yl}propan-2-amine
• CAS No: 1638768-16-7
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 5266049
• Update Time: 2026-03-09

2-{1H-pyrrolo[2,3-b]pyridin-5-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1H-pyrrolo[2,3-b]pyridin-5-yl}propan-2-amine

• Inchi： 1S/C10H13N3/c1-10(2,11)8-5-7-3-4-12-9(7)13-6-8/h3-6H,11H2,1-2H3,(H,12,13)
• InChI Key： BJHBFQFPJUSMSI-UHFFFAOYSA-N
• SMILES： CC(C1=CN=C2NC=CC2=C1)(N)C

Additional information on 2-{1H-pyrrolo[2,3-b]pyridin-5-yl}propan-2-amine

Comprehensive Guide to 2-{1H-pyrrolo[2,3-b]pyridin-5-yl}propan-2-amine (CAS No. 1638768-16-7): Properties, Applications, and Market Insights

2-{1H-pyrrolo[2,3-b]pyridin-5-yl}propan-2-amine (CAS No. 1638768-16-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrrolopyridine derivatives, which are known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive compounds.

The molecular formula of 2-{1H-pyrrolo[2,3-b]pyridin-5-yl}propan-2-amine is C10H13N3, with a molecular weight of 175.23 g/mol. Its structure consists of a pyrrolopyridine core attached to a propan-2-amine moiety, which contributes to its interesting physicochemical properties. Researchers have been particularly interested in this compound due to its potential as a building block for kinase inhibitors and other therapeutic agents targeting neurological disorders.

In recent years, the demand for pyrrolopyridine-based compounds has increased significantly, driven by the growing interest in small molecule drug discovery. The 2-{1H-pyrrolo[2,3-b]pyridin-5-yl}propan-2-amine scaffold has shown promise in the development of treatments for conditions such as Parkinson's disease and depression, aligning with current healthcare trends focusing on mental health and neurodegenerative disorders.

The synthesis of 2-{1H-pyrrolo[2,3-b]pyridin-5-yl}propan-2-amine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed for characterization and quality control. The compound's stability under various conditions makes it suitable for long-term storage and transportation in pharmaceutical research settings.

From a commercial perspective, CAS 1638768-16-7 has seen growing interest from contract research organizations and pharmaceutical companies specializing in central nervous system (CNS) drug development. Market analysts predict steady growth in demand for this compound, particularly as research into novel neurological therapies continues to expand. The compound's versatility as a synthetic intermediate positions it well in the competitive landscape of pharmaceutical intermediates.

Researchers working with 2-{1H-pyrrolo[2,3-b]pyridin-5-yl}propan-2-amine should be aware of its solubility characteristics, which influence its applications in biological testing. The compound exhibits moderate solubility in common organic solvents such as DMSO and methanol, but limited solubility in water. This property profile guides formulation strategies when developing this compound for biological evaluation or further chemical modification.

The safety profile of 2-{1H-pyrrolo[2,3-b]pyridin-5-yl}propan-2-amine has been studied in preliminary toxicological assessments, though comprehensive data remains limited due to its primary use as a research chemical. Standard laboratory safety protocols should be followed when handling this compound, including the use of appropriate personal protective equipment and proper ventilation in working areas.

Recent patent literature reveals increasing interest in pyrrolopyridine derivatives like CAS 1638768-16-7, particularly in applications related to neurotransmitter modulation. Several patent applications filed in 2022-2023 highlight the compound's potential in developing novel therapeutic agents, reflecting the pharmaceutical industry's focus on innovative treatments for neurological conditions.

For researchers sourcing 2-{1H-pyrrolo[2,3-b]pyridin-5-yl}propan-2-amine, quality specifications typically include purity ≥95% by HPLC, with strict limits on residual solvents and heavy metals. Reputable suppliers provide comprehensive analytical data and certificates of analysis to support research applications. The compound is generally supplied as a white to off-white powder, with stability maintained under recommended storage conditions.

Future research directions for 2-{1H-pyrrolo[2,3-b]pyridin-5-yl}propan-2-amine may explore its potential in combination therapies or as part of drug delivery systems. The growing field of precision medicine and personalized therapeutics may create new opportunities for this compound, particularly in targeted treatments for specific patient populations with neurological conditions.

In conclusion, 2-{1H-pyrrolo[2,3-b]pyridin-5-yl}propan-2-amine (CAS No. 1638768-16-7) represents an important building block in modern medicinal chemistry, with significant potential in pharmaceutical research and development. Its unique structural features and biological relevance position it as a valuable compound in the ongoing search for innovative therapeutic solutions, particularly in the challenging area of neurological disorders.